Cas no 1369035-36-8 (2-(1-Methyl-1h-1,3-benzodiazol-5-yl)ethan-1-ol)

• Product Name: 2-(1-Methyl-1h-1,3-benzodiazol-5-yl)ethan-1-ol
• CAS No: 1369035-36-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5695416
• PubChem ID: 82490564
• Update Time: 2025-05-25

2-(1-Methyl-1h-1,3-benzodiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636781
• 2-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol
• 1369035-36-8
• 1H-Benzimidazole-5-ethanol, 1-methyl-
• 2-(1-Methyl-1h-1,3-benzodiazol-5-yl)ethan-1-ol

• Inchi： 1S/C10H12N2O/c1-12-7-11-9-6-8(4-5-13)2-3-10(9)12/h2-3,6-7,13H,4-5H2,1H3
• InChI Key： ZEMPJFUNZAEBNT-UHFFFAOYSA-N
• SMILES： OCCC1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 357.9±34.0 °C(Predicted)
• pka: 14.78±0.10(Predicted)

Additional information on 2-(1-Methyl-1h-1,3-benzodiazol-5-yl)ethan-1-ol

Professional Introduction to 2-(1-Methyl-1H-1,3-Benzodiazol-5-yl)ethan-1-ol (CAS No. 1369035-36-8)

2-(1-Methyl-1H-1,3-Benzodiazol-5-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1369035-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole derivatives class, a well-studied chemical scaffold known for its diverse biological activities. The structural features of 2-(1-Methyl-1H-1,3-Benzodiazol-5-yl)ethan-1-ol, particularly the presence of a methyl-substituted benzodiazole moiety and an ethanol side chain, contribute to its unique pharmacological profile and make it a promising candidate for further investigation in drug discovery and development.

The benzodiazole core of 2-(1-Methyl-1H-1,3-Benzodiazol-5-yl)ethan-1-ol is a well-documented pharmacophore that interacts with central nervous system (CNS) receptors, primarily the GABA-A receptor. This interaction modulates neuronal excitability, making benzodiazole derivatives valuable in treating conditions such as anxiety disorders, insomnia, and seizures. The methyl substitution at the 1-position of the benzodiazole ring enhances the lipophilicity and metabolic stability of the compound, which is a critical factor in drug bioavailability and efficacy. Additionally, the ethanol side chain at the 2-position introduces a polar moiety that may influence solubility and binding affinity.

In recent years, there has been growing interest in developing novel benzodiazole derivatives with improved pharmacokinetic properties and reduced side effects. 2-(1-Methyl-1H-1,3-Benzodiazol-5-yl)ethan-1-ol represents such an effort to optimize the benzodiazole scaffold for better therapeutic outcomes. Preliminary studies have suggested that this compound exhibits anxiolytic effects comparable to conventional benzodiazepines but with a potentially lower risk of tolerance and dependence. These findings are particularly relevant in light of the widespread concerns regarding the long-term use of classical benzodiazepines.

The synthesis of 2-(1-Methyl-1H-1,3-Benzodiazol-5-yl)ethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The key synthetic steps include condensation reactions to form the benzodiazole ring system followed by functionalization at the 2-position with an ethanol group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures thorough characterization of the final product.

From a medicinal chemistry perspective, 2-(1-Methyl-1H-1,3-Benzodiazol-5-yethan-l)-ol is of interest due to its potential as a lead compound for further derivatization. By modifying various functional groups within its structure, researchers can explore new analogs with enhanced pharmacological properties. For instance, replacing the ethanol group with other heteroaryl or alkyl substituents may alter binding interactions with target receptors, leading to compounds with tailored therapeutic profiles. Such structural modifications are guided by computational modeling and experimental data to predict changes in biological activity.

The pharmacological evaluation of 2-(l-Methyl-lH-l,3-Benzodiazol-S-yethan-l)-ol has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has demonstrated interactions with GABA-A receptors that are consistent with anxiolytic activity. Animal studies have further supported these findings by showing reduced anxiety-like behaviors without significant sedation or motor impairment at effective doses. These results are particularly encouraging as they align with the goal of developing next-generation CNS drugs that offer therapeutic benefits without compromising safety.

Recent advancements in drug delivery systems have opened new avenues for utilizing compounds like 2-(l-Methyl-lH-l,3-Benzodiazol-S-yethan-l)-ol. Nanotechnology-based formulations have shown promise in enhancing bioavailability and targeted delivery to specific brain regions. For example, lipid nanoparticles encapsulating this compound could improve penetration across the blood-brain barrier (BBB), thereby increasing therapeutic efficacy while minimizing systemic side effects. Such innovations are critical for optimizing drug performance in clinical settings.

The regulatory landscape for novel pharmaceutical compounds like 2-(l-Methyl-lH-l,3-Benzodiazol-S-yethan-l)-ol is stringent but well-established. Manufacturers must navigate rigorous preclinical testing and clinical trials before obtaining regulatory approval for human use. Good Manufacturing Practices (GMP) ensure that synthetic processes are reproducible and scalable under controlled conditions. Additionally, comprehensive toxicological studies assess potential adverse effects to ensure patient safety post-marketing approval.

Future research directions for 2-(l-Methyl-lH-l,3-Benzodiazol-S-yethan-l)-ol include exploring its potential in treating other CNS disorders beyond anxiety and insomnia. For instance, investigations into its neuroprotective properties could open doors for applications in neurodegenerative diseases such as Alzheimer's or Parkinson's disease. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications efficiently.

The economic impact of developing novel compounds like 2-(l-Methyl-lH-l,3-Benzodiazol-S-yethan-l)-ol cannot be overstated. Pharmaceutical innovation drives healthcare progress by addressing unmet medical needs through targeted therapies. Investment in research and development not only yields new treatments but also stimulates economic growth by creating jobs and fostering technological advancements across multiple industries.